Cas no 1797083-17-0 (1-(4-tert-butylphenyl)-3-4-(3-methoxypyrrolidin-1-yl)phenylurea)

• Product Name: 1-(4-tert-butylphenyl)-3-4-(3-methoxypyrrolidin-1-yl)phenylurea
• CAS No: 1797083-17-0
• MF: C₂₂H₂₉N₃O₂
• MW: 367.484565496445
• CID: 6428872
• PubChem ID: 71809607
• Update Time: 2025-05-21

1-(4-tert-butylphenyl)-3-4-(3-methoxypyrrolidin-1-yl)phenylurea Chemical and Physical Properties

Names and Identifiers

• 1-(4-tert-butylphenyl)-3-4-(3-methoxypyrrolidin-1-yl)phenylurea
• 1-(4-(tert-butyl)phenyl)-3-(4-(3-methoxypyrrolidin-1-yl)phenyl)urea
• 1-(4-tert-butylphenyl)-3-[4-(3-methoxypyrrolidin-1-yl)phenyl]urea
• F6442-5084
• 1797083-17-0
• AKOS024565152

• Inchi： 1S/C22H29N3O2/c1-22(2,3)16-5-7-17(8-6-16)23-21(26)24-18-9-11-19(12-10-18)25-14-13-20(15-25)27-4/h5-12,20H,13-15H2,1-4H3,(H2,23,24,26)
• InChI Key： FSOPHDPQHDMDLX-UHFFFAOYSA-N
• SMILES： O(C)C1CN(C2C=CC(=CC=2)NC(NC2C=CC(=CC=2)C(C)(C)C)=O)CC1

Computed Properties

• Exact Mass: 367.22597718g/mol
• Monoisotopic Mass: 367.22597718g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 27
• Rotatable Bond Count: 5
• Complexity: 474
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 53.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolidines Phenylpyrrolidines

Additional information on 1-(4-tert-butylphenyl)-3-4-(3-methoxypyrrolidin-1-yl)phenylurea

Comprehensive Overview of 1-(4-tert-butylphenyl)-3-4-(3-methoxypyrrolidin-1-yl)phenylurea (CAS No. 1797083-17-0)

1-(4-tert-butylphenyl)-3-4-(3-methoxypyrrolidin-1-yl)phenylurea (CAS No. 1797083-17-0) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research. This urea derivative is characterized by its unique molecular structure, which includes a tert-butylphenyl group and a methoxypyrrolidinyl moiety. These structural features contribute to its potential applications in drug discovery and material science. Researchers are particularly interested in its role as a kinase inhibitor or receptor modulator, making it a valuable candidate for therapeutic development.

The compound's chemical properties include a molecular weight of approximately 367.47 g/mol and a solubility profile that favors organic solvents such as dimethyl sulfoxide (DMSO) and methanol. Its stability under various pH conditions makes it suitable for in vitro and in vivo studies. The presence of the methoxypyrrolidine group enhances its bioavailability, a critical factor in pharmaceutical applications. Recent studies have explored its potential in targeting inflammatory pathways and neurodegenerative diseases, aligning with current trends in precision medicine.

In the context of market dynamics, 1-(4-tert-butylphenyl)-3-4-(3-methoxypyrrolidin-1-yl)phenylurea is primarily utilized by research institutions and pharmaceutical companies. The demand for such high-purity compounds is driven by the growing focus on small-molecule therapeutics and personalized medicine. Suppliers often highlight its low cytotoxicity and high selectivity, which are essential for preclinical trials. As the pharmaceutical industry shifts toward targeted therapies, this compound's relevance is expected to rise.

From a synthesis perspective, the compound is typically produced via multi-step organic reactions, including urea bond formation and pyrrolidine functionalization. Optimizing the yield and purity of 1-(4-tert-butylphenyl)-3-4-(3-methoxypyrrolidin-1-yl)phenylurea remains a key challenge for manufacturers. Advances in green chemistry have prompted explorations into more sustainable synthesis routes, reducing the use of hazardous reagents.

The safety profile of 1-(4-tert-butylphenyl)-3-4-(3-methoxypyrrolidin-1-yl)phenylurea is well-documented, with no significant risks associated with standard handling procedures. However, researchers are advised to follow good laboratory practices (GLP) when working with this compound. Its non-toxic nature and compatibility with biological assays make it a preferred choice for academic and industrial labs.

Looking ahead, the compound's potential extends beyond pharmaceuticals. Innovations in material science have identified its utility in designing smart polymers and sensors. Its ability to interact with specific biomolecules opens doors for diagnostic applications. As interdisciplinary research grows, 1-(4-tert-butylphenyl)-3-4-(3-methoxypyrrolidin-1-yl)phenylurea may find new roles in biotechnology and nanotechnology.

In summary, 1-(4-tert-butylphenyl)-3-4-(3-methoxypyrrolidin-1-yl)phenylurea (CAS No. 1797083-17-0) represents a versatile compound with broad applications in drug development, material engineering, and biomedical research. Its unique structure and favorable properties position it as a promising candidate for future scientific breakthroughs. Researchers and industry professionals are encouraged to explore its potential further, leveraging its selective binding and low toxicity for innovative solutions.